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For researchers, scientists, and drug development professionals, the quest for high-affinity,
high-specificity targeting molecules is perpetual. While aptamers composed of canonical
nucleosides have carved a significant niche, the exploration of chemically modified bases offers
a new frontier for enhancing their functional repertoire. This guide provides an in-depth
functional comparison of aptamers incorporating the non-canonical nucleoside, isoguanosine
(isoG), against their traditional counterparts, grounded in experimental evidence and practical
insights.

The Rationale for Expanding the Genetic Alphabet

Aptamers, single-stranded oligonucleotides, achieve their remarkable target recognition
through complex three-dimensional structures.[1] Their function is dictated by the chemical
landscape presented by the four canonical bases: adenine (A), guanine (G), cytosine (C), and
thymine (T) or uracil (U). However, this limited chemical diversity can sometimes restrict the
range of achievable binding affinities and specificities.[2]
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Introducing modified nucleosides expands this chemical space. Isoguanosine, an isomer of
guanosine, is a particularly compelling candidate.[3] It differs from guanosine by the
transposition of the C2 carbonyl and C6 amino groups, a subtle change that fundamentally
alters its hydrogen bonding capabilities.[3] This allows for novel base-pairing interactions and
the formation of unique structural motifs, potentially leading to aptamers with superior
functional properties.[4][5]

Visualizing the Chemical Difference

The key to isoG's potential lies in its altered hydrogen-bonding pattern. While guanosine forms
three hydrogen bonds with cytosine in a canonical Watson-Crick pair, isoguanosine can form a
similarly stable three-hydrogen-bond pair with isocytosine (isoC).[5] This alternative pairing
chemistry provides a foundation for orthogonal recognition systems within a nucleic acid
sequence.

Caption: Comparison of hydrogen bond donors and acceptors in G-C vs. isoG-isoC pairs.

Functional Performance: A Head-to-Head
Comparison

The incorporation of isoG is not a universal enhancement. Its effect is highly dependent on the
specific aptamer sequence, its three-dimensional fold, and the position of the modification.
Below, we dissect the functional consequences observed in key experimental studies.

Binding Affinity and Specificity: A Double-Edged Sword
The primary motivation for using modified bases is often to improve binding characteristics.

Aptamers must possess high affinity (a low dissociation constant, Kd) and exquisite specificity
to distinguish between the target and closely related molecules.[6]

Case Study 1: The Theophylline Aptamer In a study using the theophylline aptamer, replacing
specific guanosine residues with 7,8-dihydro-8-oxoguanosine (8-0xoG), a related modified
purine, demonstrated the profound and position-dependent impact of such modifications.[2]

o Modification at G11: Led to a drastic structural change and completely inhibited binding to
theophylline.[2]
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» Modification at G25: Significantly weakened the affinity for theophylline (Kd > 1.5 mM) but
remarkably switched the aptamer's selectivity towards theobromine (Kd = 160 uM).[2]

» Modification at G26: Resulted in a >100-fold increase in Kd for theophylline, effectively
weakening the binding.[2]

This study powerfully illustrates that a single modification can act as a molecular switch,
retuning an aptamer's affinity and specificity. The causality lies in the disruption and reformation
of the intricate network of hydrogen bonds and stacking interactions that define the target
binding pocket.[2]

Case Study 2: The Thrombin Binding Aptamer (TBA) Conversely, in the context of the G-
guadruplex-forming thrombin binding aptamer (TBA), the inclusion of isoG was detrimental to
its function.[4][7]

e The introduction of isoG, particularly within the G-tetrads essential for the aptamer's
structure, significantly decreased the thermal stability of the G-quadruplex.[4][7]

e This structural destabilization led to a negative impact on the aptamer's anticoagulant
properties, demonstrating that the highly ordered canonical structure is crucial for its activity.

[417]

These contrasting case studies underscore a critical principle: the functional outcome of isoG
incorporation is not inherently predictable and must be empirically determined.
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Structural Stability

The thermodynamic stability of an aptamer is crucial for its function, particularly under
physiological conditions. The effect of isoG on stability is context-dependent. As seen with the
TBA, it can be destabilizing if it disrupts a critical, highly-ordered structure like a G-quadruplex.
[7] However, the ability of isoG to form stable base pairs with isoC or participate in other non-
canonical structures like self-assembled tetramers could, in other contexts, confer equal or
greater stability than their canonical counterparts.[3] The isoG-isoC pairing, for instance, is
comparable in strength to the G-C pair.[4][5]

Nuclease Resistance

A significant hurdle for the therapeutic application of aptamers is their susceptibility to
degradation by nucleases in biological fluids.[8] Unmodified DNA and RNA aptamers can have
half-lives as short as a few minutes in serum.[8]
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Chemical modifications are the primary strategy to overcome this limitation.[4] Modifications to
the sugar-phosphate backbone, such as phosphorothioate (PS) linkages or 2'-O-methyl
(2'0OMe) groups, are well-established methods to block nuclease activity.[7][9]

While direct, comparative studies on the nuclease resistance of isoG-containing aptamers
versus canonical ones are not extensively detailed in the current literature, a key principle
applies: nucleases recognize and cleave specific chemical structures. As a modified, non-
natural base, isoG is likely to be a poorer substrate for many nucleases compared to canonical
guanosine.[3] This alteration in the substrate can sterically hinder the enzyme's active site, thus
slowing the rate of degradation.

Hypothesis: The presence of isoG within an aptamer sequence is predicted to confer an
increased level of nuclease resistance compared to an unmodified oligonucleotide. However,
the degree of protection is likely less profound than that offered by extensive backbone
modifications and should be experimentally verified for each specific application.

Experimental Workflows & Protocols

Synthesizing and evaluating the performance of isoG-containing aptamers requires specialized
methodologies. Here, we outline the core experimental protocols.

Selection of isoG-Containing Aptamers: Modified SELEX

Systematic Evolution of Ligands by Exponential Enrichment (SELEX) is the cornerstone
technique for aptamer discovery.[10] To select for aptamers containing modified bases like
iIs0G, the process must be adapted to ensure the modified nucleotides are maintained
throughout the selection and amplification cycles. This requires a polymerase capable of
faithfully replicating a template containing the non-natural base pair (e.g., isoG and its
complement, isoC).
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Caption: Workflow for a modified SELEX process to select for isoguanosine-containing
aptamers.

Protocol: Modified SELEX for isoG Aptamers
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 Library Design: Synthesize an initial single-stranded DNA library where a canonical base
(e.g., dC) is fully replaced with its non-canonical counterpart (e.g., 5-methyl-isocytosine,
dMeisoC). This library will serve as the template.

o Target Incubation: Incubate the ssDNA library with the immobilized target molecule in a
suitable binding buffer. The choice of buffer is critical and should be optimized to promote
target-aptamer interaction.

» Partitioning: Wash away unbound sequences. The stringency of the washing steps should be
gradually increased in later rounds to select for higher-affinity binders.

o Elution: Elute the bound sequences from the target, typically by changing pH, temperature,
or using a chaotropic agent.

o PCR Amplification: This is the critical step. Perform PCR using the eluted sequences as a
template. The dNTP mix must contain dATP, dGTP, dTTP, and d-isoGTP. The polymerase
used must be capable of efficiently incorporating d-isoG opposite a dMeisoC in the template.

e Strand Separation: After PCR, the double-stranded DNA must be separated to regenerate
the single-stranded sense library for the next round of selection. This can be achieved using
methods like biotin-streptavidin separation or asymmetric PCR.

« lteration: Repeat the cycle (steps 2-6) for 8-15 rounds, progressively enriching the pool with
high-affinity, isoG-containing sequences.

e Sequencing and Characterization: After the final round, clone and sequence the enriched
pool to identify individual aptamer candidates for functional characterization.

Protocol: Nuclease Resistance Assay

This protocol provides a framework for directly comparing the stability of an isoG-containing
aptamer to its canonical DNA counterpart in a biologically relevant medium.

» Oligonucleotide Preparation: Synthesize the identified isoG-aptamer and a control aptamer
of the same sequence but with canonical guanosine. It is recommended to 5'-label each
aptamer with a fluorescent dye (e.g., FAM or Cy5) for quantification.
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 Incubation: Incubate a fixed concentration (e.g., 1 uM) of each aptamer in 50% human
serum or a defined nuclease solution (e.g., DNase 1) at 37°C.

» Time Points: At various time points (e.g., 0, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr), take
an aliquot of the reaction and immediately quench the nuclease activity by adding a strong
denaturant/chelator (e.g., 95% formamide with 50 mM EDTA) and flash-freezing in liquid
nitrogen.

e Analysis by Denaturing PAGE: Run the samples from each time point on a denaturing
polyacrylamide gel (e.g., 15-20% acrylamide, 7M urea).

» Visualization and Quantification: Visualize the gel using a fluorescence imager. The intensity
of the full-length aptamer band will decrease over time as it is degraded.

o Data Analysis: Quantify the band intensity for the full-length aptamer at each time point. Plot
the percentage of intact aptamer remaining versus time. Calculate the half-life (t1/2) for both
the isoG-modified and canonical aptamers to quantitatively assess the stability
enhancement.

Summary and Future Outlook

The incorporation of isoguanosine into aptamers is a potent strategy for expanding their
functional capabilities, but it is not a universal panacea.

Advantages of isoG-Containing Aptamers:

o Expanded Chemical Diversity: Offers novel hydrogen bonding and structural possibilities
beyond the four canonical bases.

o Potential for Altered Specificity: Can be used to "retune” an aptamer's binding preference for
different targets, as demonstrated with the theophylline aptamer.[2]

o Potential for Enhanced Nuclease Resistance: The non-natural structure may inhibit
recognition and cleavage by nucleases.

Challenges and Considerations:
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o Context-Dependent Effects: The functional outcome (enhanced, diminished, or altered) is
highly dependent on the specific aptamer and the position of modification.[4][7]

e Synthetic and Enzymatic Hurdles: Requires specialized phosphoramidites for synthesis and
polymerases capable of replicating the non-natural base pair for SELEX.

» Predictability: The effects on structure and function are difficult to predict in silico,
necessitating empirical testing and validation.

For drug development professionals and researchers, isoG represents a valuable tool in the
aptamer engineering toolkit. It provides a pathway to rescue aptamers with suboptimal
properties or to generate entirely new molecular recognition capabilities. As polymerases with
greater efficiency for non-natural nucleotides become more accessible and our understanding
of the structural consequences of these modifications grows, the rational design of isoG-
containing aptamers will undoubtedly accelerate the development of next-generation
diagnostics and therapeutics.
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